Cas no 24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI))
![Benzo[a]pyren-5-ol, acetate (8CI,9CI) structure](https://www.kuujia.com/scimg/cas/24027-82-5x500.png)
24027-82-5 structure
Product name:Benzo[a]pyren-5-ol, acetate (8CI,9CI)
Benzo[a]pyren-5-ol, acetate (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyren-5-ol, acetate (8CI,9CI)
- Benzo[pqr]tetraphen-5-yl acetate
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(acetyloxy)-
- 5-(Acetyloxy)-2,4,6(1H,3H,5H)-pyrimidinetrione
- 5-acetoxy-barbituric acid
- 5-Acetoxy-barbitursaeure
- 5-Acetoxybenzo[a]pyrene
- 5-Acetoxybenzo< a> pyrene
- 5-acetoxy-pyrimidine-2,4,6-trione
- AC1L2WOO
- Acetyldialuric acid
- BRN 0188162
- LS-135664
- Benzo(a)pyren-5-ol, acetate
- 24027-82-5
- DTXSID40946877
-
- Inchi: InChI=1S/C22H14O2/c1-13(23)24-20-12-16-7-4-6-14-9-10-18-17-8-3-2-5-15(17)11-19(20)22(18)21(14)16/h2-12H,1H3
- InChI Key: FRJCAHNSPSIPAG-UHFFFAOYSA-N
- SMILES: CC(OC1=CC2=CC=CC3C=CC4C5C=CC=CC=5C=C1C=4C2=3)=O
Computed Properties
- Exact Mass: 310.09942
- Monoisotopic Mass: 310.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 6
Experimental Properties
- Density: 1.327
- Boiling Point: 528.9°Cat760mmHg
- Flash Point: 159.7°C
- Refractive Index: 1.819
- PSA: 26.3
Benzo[a]pyren-5-ol, acetate (8CI,9CI) Related Literature
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
2. Back matter
-
3. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
-
Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI)) Related Products
- 1205-91-0(4-(acetyloxy)phenyl acetate)
- 1523-11-1(2-Naphthyl acetate)
- 122-79-2(Phenyl acetate)
- 5697-02-9(1-Acetoxy-2-met hoxynaphthalene)
- 22426-47-7(2,6-Diacetoxynaphthalene)
- 22472-26-0(2,7-Diacetoxynaphthalene)
- 830-81-9(1-Naphthyl acetate)
- 1200-06-2(4-Methoxyphenylacetate)
- 2229147-37-7(2-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-indole)
- 97480-55-2(Phenyl\xa0N-cyclopropylcarbamate)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
